Cas no 34841-36-6 (2-(tert-butylamino)-3''-chloropropiophenone hydrochloride)

• Product Name: 2-(tert-butylamino)-3''-chloropropiophenone hydrochloride
• CAS No: 34841-36-6
• MF: C₁₃H₁₉Cl₂NO
• MW: 276.202061891556
• CID: 919569
• Update Time: 2024-06-14

2-(tert-butylamino)-3''-chloropropiophenone hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(tert-butylamino)-3''-chloropropiophenone hydrochloride
• 2-(tert-Butylamino)-3'-chloropropiophenone HCl
• 2-(tert-Butylamino)-3'-chloropropiophenone hydrochloride
• alpha-(tert-Butylamino)-m-chloropropiophenone hydrochloride
• Amfebutamon hydrochlorid
• Bw 323
• Einecs 250-759-9

• Inchi： 1S/C13H18ClNO.ClH/c1-9(15-13(2,3)4)12(16)10-6-5-7-11(14)8-10;/h5-9,15H,1-4H3;1H
• InChI Key： HEYVINCGKDONRU-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(Cl)=C1)(=O)C(NC(C)(C)C)C.[H]Cl

Computed Properties

• Exact Mass: 275.08457
• Monoisotopic Mass: 275.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2

Experimental Properties

• Color/Form: White crystalline powder
• Density: ==
• Melting Point: 233-234℃
• Boiling Point: 371.4 °C at 760 mmHg
• Flash Point: 178.4 °C
• PSA: 29.1
• LogP: 4.49220